Cas no 65448-74-0 (Carbamic acid, (3-cyanophenyl)-, methyl ester)

• Product name: Carbamic acid, (3-cyanophenyl)-, methyl ester
• CAS No: 65448-74-0
• MF: C₉H₈N₂O₂
• MW: 176.17202
• CID: 399240
• PubChem ID: 13955885

Carbamic acid, (3-cyanophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-cyanophenyl)-, methyl ester
• methyl N-(3-cyanophenyl)carbamate
• Methyl 3-cyanophenylcarbamate
• 65448-74-0
• AKOS000203988
• DTXSID80553261
• NVNYDGHHYOIGAS-UHFFFAOYSA-N
• Methyl (3-cyanophenyl)carbamate
• SCHEMBL4598556

• Inchi： InChI=1S/C9H8N2O2/c1-13-9(12)11-8-4-2-3-7(5-8)6-10/h2-5H,1H3,(H,11,12)
• InChI Key： NVNYDGHHYOIGAS-UHFFFAOYSA-N
• SMILES： COC(=O)NC1=CC=CC(=C1)C#N

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų
• XLogP3: 1.8